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For Researchers, Scientists, and Drug Development Professionals

Abstract

This technical guide provides a comprehensive overview of 2,3,4-trimethyloctane, a branched
alkane of interest for specialized research applications. Due to its nature as a simple
hydrocarbon, its primary utility in a research context, including in fields related to drug
development, is as a reference standard, a non-polar solvent, or a component in fuel studies.
This document consolidates available data on its chemical and physical properties, commercial
availability, and safety considerations. It is important to note that as a simple alkane, 2,3,4-
trimethyloctane is not involved in biological signaling pathways; therefore, sections of this
guide will focus on its chemical characteristics and procurement rather than inapplicable
biological activities.

Chemical and Physical Properties

2,3,4-Trimethyloctane is a saturated hydrocarbon with the molecular formula C11H24[1][2]. Its
structure consists of an eight-carbon chain (octane) with three methyl group substituents at the
2, 3, and 4 positions. This branching imparts specific physical properties that distinguish it from
its linear isomer, undecane, and other trimethyloctane isomers. Branched alkanes are noted to
be more stable than their linear counterparts[3].

A summary of its key properties is presented in the table below.
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Property Value Source
Molecular Formula Ci11H24 PubChem|[2]
Molecular Weight 156.31 g/mol PubChem|[2]
CAS Number 62016-31-3 PubChem|[2]
Boiling Point 180°C ChemicalBook[1]
Density 0.7536 g/cm3 ChemicalBook[1]
Refractive Index 1.4221 ChemicalBook][1]
Melting Point -57.06°C (estimate) ChemicalBook[1]

Commercial Availability

2,3,4-Trimethyloctane is available from a limited number of chemical suppliers and is typically
sold for research and development purposes only[1][3]. It is not intended for human or
veterinary use[3].

) ) Available
Supplier Catalog Number Purity/Grades .
Quantities
Benchchem B14542405 Not Specified Inquiry required
ChemicalBook CB11471723 Not Specified Inquiry required

Prospective buyers will likely need to request a quotation to obtain pricing and availability
information.

Research Applications

The primary applications of 2,3,4-trimethyloctane in a research setting are derived from its
properties as a branched alkane.

e Analytical Chemistry: It can be used as a reference standard in gas chromatography (GC)
and gas chromatography-mass spectrometry (GC-MS) for the identification and
quantification of hydrocarbons in complex mixtures like petroleum products[3]. The Kovats
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retention index, a key parameter in gas chromatography, has been determined for this
compound[3].

e Fuel Science: Branched alkanes are critical components of fuels, and their specific
branching patterns influence combustion properties[3]. Research in this area may involve
studying isomers like 2,3,4-trimethyloctane to understand structure-property relationships
related to engine performance and emissions|[3].

e Solvent Studies: As a non-polar organic compound, it can be used in studies requiring a
hydrocarbon solvent with specific physical properties.

Safety and Handling

A specific Safety Data Sheet (SDS) for 2,3,4-trimethyloctane is not readily available from
public sources. However, as a branched alkane, it should be handled with the precautions
applicable to similar flammable, volatile organic compounds. Standard laboratory safety
practices, including the use of personal protective equipment (goggles, gloves, lab coat) and
working in a well-ventilated area or fume hood, are essential.

Inapplicability of Biological Signaling Pathways and
Complex Experimental Protocols

The request for diagrams of signaling pathways and detailed experimental protocols for drug
development is based on a misunderstanding of the chemical nature of 2,3,4-trimethyloctane.
This compound is a simple, saturated hydrocarbon and is not known to possess biological
activity or interact with specific cellular signaling pathways in the manner of a pharmaceutical
agent. Its role in drug development would be indirect, potentially as a solvent or a reference
compound in analytical methods.

Workflow for Procurement and Use in Research

The following diagram illustrates a typical workflow for a researcher interested in acquiring and
utilizing a research chemical like 2,3,4-trimethyloctane.
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Phase 1: Planning and Sourcing
Identify Research Need
(e.g., GC Standard, Solvent)
Literature Search for Properties
and Potential Suppliers

:

Identify Commercial Suppliers
(e.g., Benchchem, ChemicalBook)

Request Quotation
(Price, Purity, Availability)

Phase 2: Procurément and Safety

Place Purchase Order

Receive Chemical and
Confirm Identity/Purity

Review Safety Information
and Plan Handling Procedures

Phase 3: Ex;*rimental Use

Prepare Solutions or
Use as Reference Standard

:

Conduct Experiment
(e.g., Gas Chromatography)

[Data Analysis and Interpretation]

Click to download full resolution via product page

Caption: Workflow for sourcing and using a research chemical.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastl

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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